Cas no 1246183-55-0 (7H-​Acenaphth[1,​2-​d]​imidazolium, 7,​9-​bis[2,​6-​bis(1-​methylethyl)​phenyl]​-​, chloride (1:1))

• Product Name: 7H-​Acenaphth[1,​2-​d]​imidazolium, 7,​9-​bis[2,​6-​bis(1-​methylethyl)​phenyl]​-​, chloride (1:1)
• CAS No: 1246183-55-0
• MF: C₃₇H₄₁ClN₂
• MW: 549.19
• CID: 5070674
• PubChem ID: 71817882
• Update Time: 2026-03-01

7H-​Acenaphth[1,​2-​d]​imidazolium, 7,​9-​bis[2,​6-​bis(1-​methylethyl)​phenyl]​-​, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• starbld0029059
• 7,9-Bis(2,6-diisopropylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride
• BS-48739
• F71668
• 7,9-bis(2,6-diisopropylphenyl)acenaphthyleno[1,2-d]imidazol-9-ium;chloride
• 7,9-bis[2,6-di(propan-2-yl)phenyl]acenaphthyleno[1,2-d]imidazol-9-ium;chloride
• 7,9-bis(2,6-diisopropylphenyl)-7??-acenaphthyleno[1,2-d]imidazol-7-ylium chloride
• AKOS040767035
• 1246183-55-0
• 7H-​Acenaphth[1,​2-​d]​imidazolium, 7,​9-​bis[2,​6-​bis(1-​methylethyl)​phenyl]​-​, chloride (1:1)

• Inchi： 1S/C37H41N2.ClH/c1-22(2)27-15-11-16-28(23(3)4)34(27)38-21-39(35-29(24(5)6)17-12-18-30(35)25(7)8)37-32-20-10-14-26-13-9-19-31(33(26)32)36(37)38;/h9-25H,1-8H3;1H/q+1;/p-1
• InChI Key： MRKAUOJMRJLKIF-UHFFFAOYSA-M
• SMILES： C1=CC(C(C)C)=C(C(C(C)C)=C1)[N+]1=CN(C2=C(C=CC=C2C(C)C)C(C)C)C2C3=CC=CC4C=CC=C(C=43)C1=2.[Cl-]

Computed Properties

• Exact Mass: 548.2958270g/mol
• Monoisotopic Mass: 548.2958270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Additional information on 7H-​Acenaphth[1,​2-​d]​imidazolium, 7,​9-​bis[2,​6-​bis(1-​methylethyl)​phenyl]​-​, chloride (1:1)

In-Depth Analysis of 7H-Acenaphth[1,2-d]imidazolium, 7,9-bis[2,6-bis(1-methylethyl)phenyl]-, chloride (1:1) (CAS No. 1246183-55-0)

The compound 7H-Acenaphth[1,2-d]imidazolium, 7,9-bis[2,6-bis(1-methylethyl)phenyl]-, chloride (1:1) (CAS No. 1246183-55-0) is a highly specialized organic salt with a unique molecular structure. Its acenaphthoimidazolium core, combined with bulky bis(2,6-diisopropylphenyl) substituents, makes it a subject of interest in advanced material science and catalytic applications. Researchers are increasingly exploring its potential in organic electronics, photocatalysis, and supramolecular chemistry, aligning with current trends in sustainable technology development.

One of the most searched questions regarding this compound is: "What are the applications of acenaphthoimidazolium derivatives in OLEDs?" The π-conjugated system of 7H-Acenaphth[1,2-d]imidazolium derivatives exhibits exceptional charge transport properties, making them candidates for emissive layers in organic light-emitting diodes (OLEDs). Recent studies highlight their thermal stability and tunable luminescence, addressing the industry's demand for energy-efficient display technologies.

Another trending topic is the role of sterically hindered imidazolium salts in N-heterocyclic carbene (NHC) catalysis. The bis(2,6-diisopropylphenyl) groups in this compound provide significant steric protection, enhancing the stability of derived NHC-metal complexes. This aligns with Google Scholar's top searches like "NHC catalysts for cross-coupling reactions" and "bulky imidazolium salts in asymmetric synthesis".

From a synthetic chemistry perspective, the chloride (1:1) counterion in this compound offers advantages in anion exchange reactions, a feature frequently queried as "imidazolium salt modification strategies". The compound's crystalline nature and high purity (often >98% by HPLC) make it valuable for precise structure-property relationship studies, a hot topic in computational material design forums.

Environmental researchers are investigating acenaphthylene-based compounds like this for photocatalytic degradation of pollutants. The compound's extended aromatic system shows promise in visible-light-driven catalysis, responding to popular searches such as "organic photocatalysts for water treatment". Its redox-active properties also spark interest in energy storage applications, particularly in next-generation batteries.

Quality control aspects of CAS 1246183-55-0 frequently appear in analytical chemistry discussions. Advanced characterization techniques like X-ray crystallography and solid-state NMR confirm its molecular packing and ionic interactions, addressing common queries about "imidazolium salt characterization methods". The compound's solubility profile (soluble in polar aprotic solvents like DMSO and DMF) is another practical consideration for experimentalists.

In the context of molecular engineering, the 7H-Acenaphth[1,2-d]imidazolium scaffold offers modular functionalization sites. This answers frequent search terms like "designing imidazolium-based ionic liquids" and "tuning electronic properties of NHC precursors". The compound's thermal decomposition temperature (typically >300°C) makes it suitable for high-temperature applications, a key parameter in material science databases.

Emerging research explores this compound's potential in bioimaging probes, leveraging its fluorescence properties. This connects with growing interest in "metal-free fluorescent tags" for biological studies. The rigid acenaphthylene backbone provides structural stability against photobleaching, addressing a common limitation in conventional fluorophores.

From a commercial standpoint, 7,9-bis[2,6-bis(1-methylethyl)phenyl]-7H-acenaphth[1,2-d]imidazolium chloride remains a low-volume specialty chemical, with pricing inquiries often including terms like "bulk availability" and "custom synthesis scale-up". Its structure-activity relationships continue to inspire patents in advanced material science, particularly in optoelectronic device applications.

Future directions for this compound class may involve computational screening (addressing searches for "DFT studies on imidazolium salts") and combinatorial chemistry approaches to optimize its electronic properties. The scientific community's focus on sustainable chemistry drives innovation in greener synthesis routes for such functional ionic compounds, making CAS 1246183-55-0 a relevant case study in modern chemical research.